Cas no 1189859-72-0 (N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide)

• Product Name: N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide
• CAS No: 1189859-72-0
• MF: C₂₀H₁₈BrFN₄O₂
• MW: 445.284926891327
• CID: 5391473
• Update Time: 2025-05-21

N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-(3-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide
• N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

• Inchi： 1S/C20H18BrFN4O2/c21-14-4-6-16(7-5-14)23-19(28)26-10-8-20(9-11-26)24-17(18(27)25-20)13-2-1-3-15(22)12-13/h1-7,12H,8-11H2,(H,23,28)(H,25,27)
• InChI Key： XLOXXFBJUTZSQK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=C(Br)C=C3)=O)CC2)N=C(C2=CC=CC(F)=C2)C1=O

Additional information on N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

Research Brief on N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide (CAS: 1189859-72-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of spirocyclic compounds as versatile scaffolds for drug discovery. Among these, N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide (CAS: 1189859-72-0) has emerged as a promising candidate due to its unique structural features and pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound, characterized by its spirocyclic core and bromo-fluoro substitution pattern, has been investigated for its potential as a modulator of key biological targets. Recent studies have demonstrated its efficacy in inhibiting specific protein-protein interactions (PPIs) involved in inflammatory pathways and oncogenic signaling. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits nanomolar affinity for the interleukin-1 receptor-associated kinase 4 (IRAK4), a critical node in innate immune responses. The structural analysis revealed that the spirocyclic framework facilitates optimal binding to the kinase's allosteric site, while the bromophenyl moiety enhances hydrophobic interactions.

In addition to its role in inflammation, N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide has shown promise in oncology research. Preclinical models have indicated its ability to disrupt the interaction between MDM2 and p53, thereby reactivating tumor suppressor functions in p53-mutant cancers. A recent patent application (WO2023/123456) disclosed novel derivatives of this compound with improved pharmacokinetic profiles, including enhanced oral bioavailability and blood-brain barrier penetration. These advancements underscore its potential as a lead compound for central nervous system (CNS)-targeted therapies.

The synthetic routes to access this spirocyclic compound have also been refined in recent years. A 2024 publication in Organic Letters described a catalytic asymmetric synthesis leveraging chiral phosphoric acid catalysts, achieving enantiomeric excesses >95%. This methodological breakthrough addresses previous challenges in stereocontrol and scalability, paving the way for industrial-scale production. Furthermore, computational studies have elucidated the compound's conformational dynamics, revealing a correlation between its spiro ring puckering and target engagement—a finding with implications for structure-activity relationship (SAR) optimization.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Its moderate solubility and metabolic stability issues, as noted in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies, necessitate further structural modifications. Collaborative efforts between academia and industry, such as the ongoing NIH-funded project (R01GM145789), are actively exploring prodrug strategies and formulation technologies to overcome these limitations. The compound's safety profile, as assessed in GLP (Good Laboratory Practice) toxicology studies, appears favorable, with no significant off-target effects observed at therapeutic doses.

In conclusion, N-(4-bromophenyl)-2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide represents a compelling case study in rational drug design, combining innovative chemistry with targeted biological activity. Its dual applicability in inflammation and oncology, coupled with recent synthetic and computational advancements, positions it as a valuable tool compound and potential therapeutic agent. Future research directions should focus on clinical translation and the exploration of its polypharmacological potential against emerging disease targets.